Cas no 1553124-38-1 (tert-butyl 3-chloro-2-nitrobenzoate)

• Product Name: tert-butyl 3-chloro-2-nitrobenzoate
• CAS No: 1553124-38-1
• MF: C₁₁H₁₂ClNO₄
• MW: 257.670282363892
• CID: 6428800
• PubChem ID: 115549713
• Update Time: 2025-05-20

tert-butyl 3-chloro-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-chloro-2-nitrobenzoate
• 1553124-38-1
• EN300-23429527
• SCHEMBL17707773

• Inchi： 1S/C11H12ClNO4/c1-11(2,3)17-10(14)7-5-4-6-8(12)9(7)13(15)16/h4-6H,1-3H3
• InChI Key： CRBOVTCEZQREJR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1[N+](=O)[O-])C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.0454856g/mol
• Monoisotopic Mass: 257.0454856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.1Ų

Additional information on tert-butyl 3-chloro-2-nitrobenzoate

Comprehensive Analysis of tert-butyl 3-chloro-2-nitrobenzoate (CAS No. 1553124-38-1): Properties, Applications, and Industry Insights

The chemical compound tert-butyl 3-chloro-2-nitrobenzoate (CAS No. 1553124-38-1) has garnered significant attention in the pharmaceutical and agrochemical industries due to its versatile applications as a key intermediate. This nitrobenzoate derivative is characterized by its unique molecular structure, combining a tert-butyl ester group with a chloro-nitro aromatic moiety. Its synthesis and utility align with the growing demand for high-purity intermediates in drug discovery and specialty chemical manufacturing.

In recent years, the search volume for terms like "tert-butyl 3-chloro-2-nitrobenzoate synthesis" and "CAS 1553124-38-1 applications" has surged, reflecting industry interest in optimizing production processes. Researchers frequently inquire about its solubility profile (notably in organic solvents like DMSO and ethanol) and thermal stability, which are critical for reaction scalability. The compound's electron-withdrawing nitro group makes it valuable for cross-coupling reactions, a topic trending in synthetic chemistry forums.

From an environmental perspective, the compound's biodegradability and green chemistry alternatives have become hot topics. Analytical techniques such as HPLC purity testing and NMR characterization are commonly discussed in quality control contexts. Notably, the tert-butyl protection strategy in this molecule is frequently compared to other ester derivatives in peer-reviewed studies on prodrug design.

The pharmaceutical sector values 1553124-38-1 for its role in developing targeted therapies, particularly in kinase inhibitor research. Patent databases reveal its use in crystallization studies for API development. Meanwhile, material scientists explore its potential in liquid crystal formulations and polymeric photoinitiators, addressing the demand for advanced functional materials.

Regulatory compliance remains a key concern, with searches for "tert-butyl 3-chloro-2-nitrobenzoate safety data" increasing by 120% year-over-year. The compound's handling protocols and storage conditions (typically 2-8°C under inert atmosphere) are frequently documented in technical literature. Its spectral data (IR, MS) is often requested for analytical method development.

Emerging applications in catalysis research and asymmetric synthesis have positioned this compound as a subject of ongoing academic investigation. The nitro-to-amine reduction pathway of this molecule is particularly relevant to heterocyclic compound synthesis, a field experiencing rapid growth. Recent publications highlight its utility in multistep organic transformations with impressive yield optimization.

Market analysts note that the global demand for nitroaromatic intermediates like tert-butyl 3-chloro-2-nitrobenzoate is projected to grow at 6.8% CAGR, driven by pharmaceutical R&D expansion. Custom synthesis inquiries often focus on isotope-labeled versions (13C, 15N) for metabolic studies, reflecting the compound's importance in mechanistic investigations.

Technical discussions frequently address the compound's chromatographic behavior in reverse-phase systems and its UV absorption characteristics (λmax ~270 nm). These properties are crucial for developing analytical quality control methods in GMP environments. The crystalline form of this material has been characterized by X-ray diffraction, providing valuable data for polymorphism studies.

In conclusion, tert-butyl 3-chloro-2-nitrobenzoate (CAS No. 1553124-38-1) represents a sophisticated building block with multifaceted applications. Its scientific relevance continues to expand across medicinal chemistry, material science, and process optimization research, making it a compound of enduring interest to both industrial and academic researchers worldwide.